Cas no 1550325-40-0 (5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid)

• Product Name: 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid
• CAS No: 1550325-40-0
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• MDL: MFCD25694255
• CID: 5190748
• Update Time: 2026-03-05

5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 5-methyl-2-[(4-methylphenyl)amino]-

• MDL： MFCD25694255
• Inchi： 1S/C12H12N2O2S/c1-7-3-5-9(6-4-7)13-12-14-10(11(15)16)8(2)17-12/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： QESMHCHZKZQTCY-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(O)=O)N=C1NC1=CC=C(C)C=C1

Additional information on 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid

Introduction to 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid (CAS No. 1550325-40-0)

5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid (CAS No. 1550325-40-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and functional groups, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The chemical structure of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid consists of a thiazole ring, a methyl group, a p-tolylamino substituent, and a carboxylic acid moiety. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom, which imparts significant biological activity to the molecule. The presence of the carboxylic acid group enhances the compound's solubility and reactivity, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid in inhibiting key enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against tyrosine kinases, which are crucial enzymes in signal transduction pathways associated with cancer cell proliferation. The ability to selectively target these enzymes makes 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid a promising lead compound for the development of targeted therapies.

In addition to its anti-cancer properties, 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid has also shown promise in neurodegenerative disorders. A study conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating microglial activation and reducing oxidative stress. These findings suggest that 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid have been extensively studied to optimize its use in drug formulations. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and long half-life make it suitable for chronic administration, which is often required for treating chronic diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid. Early-phase trials have shown promising results, with patients demonstrating good tolerability and significant improvements in disease symptoms. These findings have paved the way for larger-scale clinical trials to further validate the therapeutic potential of this compound.

In conclusion, 5-Methyl-2-p-tolylaminothiazole-4-carboxylic acid (CAS No. 1550325-40-0) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive lead compound for developing new drugs targeting various diseases. Ongoing research and clinical trials continue to uncover its full therapeutic potential, positioning it as a key player in the future landscape of drug development.